Cas no 1448128-87-7 (3-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylbenzonitrile)

• Product Name: 3-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylbenzonitrile
• CAS No: 1448128-87-7
• MF: C₁₇H₁₃ClN₂O₃S
• MW: 360.814721822739
• CID: 5892477
• PubChem ID: 71809465
• Update Time: 2024-01-13

3-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-chlorobenzenesulfonyl)azetidine-1-carbonylbenzonitrile
• F6442-2650
• 3-[3-(4-CHLOROBENZENESULFONYL)AZETIDINE-1-CARBONYL]BENZONITRILE
• 3-[3-(4-chlorophenyl)sulfonylazetidine-1-carbonyl]benzonitrile
• 1448128-87-7
• 3-(3-((4-chlorophenyl)sulfonyl)azetidine-1-carbonyl)benzonitrile
• AKOS024564991

• Inchi： 1S/C17H13ClN2O3S/c18-14-4-6-15(7-5-14)24(22,23)16-10-20(11-16)17(21)13-3-1-2-12(8-13)9-19/h1-8,16H,10-11H2
• InChI Key： BLBMLUUBHMSDSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(C2C=CC=C(C#N)C=2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 360.0335411g/mol
• Monoisotopic Mass: 360.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides